2-((3-benzyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-(3-benzyl-4-oxopyrido[2,3-d]pyrimidin-2-yl)sulfanyl-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C23H17F3N4O2S/c24-23(25,26)16-8-4-9-17(12-16)28-19(31)14-33-22-29-20-18(10-5-11-27-20)21(32)30(22)13-15-6-2-1-3-7-15/h1-12H,13-14H2,(H,28,31)
• InChI Key: WIGHKQPYBIARJC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C(=O)C3=C(N=CC=C3)N=C2SCC(=O)NC4=CC=CC(=C4)C(F)(F)F
• Molecular Formula: C23H17F3N4O2S
• Molecular Weight: 470.5 g/mol
• CAS No.: 902909-97-1

Description

The compound “2-((3-benzyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide” is a derivative of 4-oxo-3,4-dihydropyrido[2,3-d]pyrimidine. It has a molecular formula of C22H17FN4O2S, an average mass of 420.459 Da, and a monoisotopic mass of 420.105621 Da.

Scientific Research Applications

Antitumor Agents

Compounds related to 2-((3-benzyl-4-oxo-3,4-dihydropyrido[2,3-d]pyrimidin-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide have shown potential as antitumor agents. For example, N-{4-[(2,4-diamino-5-methyl-4,7-dihydro-3H-pyrrolo[2,3-d]pyrimidin-6-yl)thio]benzoyl}-L-glutamic acid and its analogs, possessing a similar pyrrolo[2,3-d]pyrimidine scaffold, have demonstrated potent inhibitory activity against human dihydrofolate reductase (DHFR) and human thymidylate synthase (TS), crucial enzymes in tumor growth (Gangjee et al., 2005).

Antimicrobial Activity

Novel compounds structurally related to this compound have been found to exhibit antimicrobial properties. A study synthesized a series of N-(substituted phenyl)-2-(4-oxo-5-(4-(thieno[2,3-d]-pyrimidin-4-yloxy)benzylidene)-2-thioxothiazolidin-3-yl)acetamide derivatives, demonstrating significant antibacterial potency against various bacterial strains (Kerru et al., 2019).

Crystal Structure Analysis

The crystal structure analysis of compounds with a similar structure to this compound provides insights into their molecular conformation. In one study, the structure of 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide and related compounds revealed a folded conformation, with intramolecular hydrogen bonding stabilizing this structure (Subasri et al., 2016).

Anti-inflammatory Activity

Derivatives of pyrimidine, akin to this compound, have demonstrated anti-inflammatory properties. For instance, certain thiazolo[3,2-a]pyrimidine derivatives have shown moderate anti-inflammatory activity, suggesting their potential in developing new anti-inflammatory drugs (Tozkoparan et al., 1999).

Dual Inhibitory Properties

Compounds related to this compound have been found to have dual inhibitory properties against key enzymes. For instance, classical and nonclassical 2-amino-4-oxo-5-arylthio-substituted-6-methylthieno[2,3-d]pyrimidine antifolates have shown potent dual inhibitory activity against both human TS and DHFR, making them promising candidates for cancer therapy (Gangjee et al., 2008).